Cas no 1355730-04-9 (1-5-bromo-4-(difluoromethyl)pyridin-3-ylethan-1-one)

• Product Name: 1-5-bromo-4-(difluoromethyl)pyridin-3-ylethan-1-one
• CAS No: 1355730-04-9
• MF: C₈H₆BrF₂NO
• MW: 250.040148258209
• CID: 5150018
• Update Time: 2025-06-14

1-5-bromo-4-(difluoromethyl)pyridin-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-bromo-4-(difluoromethyl)-3-pyridinyl]-
• 1-5-bromo-4-(difluoromethyl)pyridin-3-ylethan-1-one

• Inchi： 1S/C8H6BrF2NO/c1-4(13)5-2-12-3-6(9)7(5)8(10)11/h2-3,8H,1H3
• InChI Key： FUHHQKCEOWLXJD-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C(F)F)C(Br)=CN=C1)C

Additional information on 1-5-bromo-4-(difluoromethyl)pyridin-3-ylethan-1-one

Comprehensive Analysis of 1-5-bromo-4-(difluoromethyl)pyridin-3-ylethan-1-one (CAS No. 1355730-04-9)

In the realm of organic chemistry and pharmaceutical research, 1-5-bromo-4-(difluoromethyl)pyridin-3-ylethan-1-one (CAS No. 1355730-04-9) has emerged as a compound of significant interest. This pyridine derivative, characterized by its bromo and difluoromethyl functional groups, plays a pivotal role in the synthesis of advanced intermediates for drug discovery and material science. Its unique structural features make it a valuable building block for researchers exploring novel therapeutic agents, particularly in the fields of oncology and neurology.

The compound's molecular structure, featuring a pyridine core substituted with bromo and difluoromethyl groups, offers exceptional reactivity and selectivity in cross-coupling reactions. This property aligns with the growing demand for efficient synthetic methodologies in medicinal chemistry, a topic frequently searched by professionals in the field. Recent studies highlight its potential as a precursor for kinase inhibitors, a class of compounds widely investigated for their applications in targeted cancer therapies.

From an industrial perspective, 1-5-bromo-4-(difluoromethyl)pyridin-3-ylethan-1-one has gained attention due to its compatibility with modern green chemistry principles. Researchers are actively exploring its use in catalyzed reactions that minimize waste generation, addressing the pharmaceutical industry's push toward sustainable practices. This aspect resonates with current trends in environmentally friendly synthesis, a hot topic in both academic and industrial circles.

The compound's physicochemical properties have been extensively studied to understand its behavior in various solvent systems. Its moderate solubility in polar organic solvents and stability under standard laboratory conditions make it particularly suitable for high-throughput screening applications. These characteristics are crucial for drug discovery programs where compound libraries are screened against biological targets, a process that dominates contemporary pharmaceutical research.

Analytical characterization of 1355730-04-9 reveals distinctive spectral signatures in both NMR and mass spectrometry, providing reliable quality control parameters for synthetic chemists. The bromine atom's presence creates a recognizable isotopic pattern in mass spectra, while the difluoromethyl group produces characteristic splitting patterns in proton NMR. These analytical features are frequently discussed in online forums dedicated to spectral interpretation, indicating strong user interest in this technical aspect.

In the context of intellectual property, several patent applications have emerged featuring 1-5-bromo-4-(difluoromethyl)pyridin-3-ylethan-1-one as a key intermediate. This reflects the compound's growing importance in developing proprietary pharmaceutical compounds. The surge in patent activity correlates with increased search volumes for patent-protected intermediates across scientific databases, demonstrating the commercial significance of this chemical entity.

From a safety perspective, proper handling procedures for 1355730-04-9 emphasize standard laboratory precautions, aligning with workplace safety protocols that dominate current industry discussions. While not classified as hazardous under standard regulations, its handling guidelines frequently appear in searches related to chemical safety best practices, indicating user concern for proper material management.

The future outlook for 1-5-bromo-4-(difluoromethyl)pyridin-3-ylethan-1-one appears promising, particularly in light of advancing structure-activity relationship studies. As computational chemistry tools become more sophisticated, researchers are better equipped to predict and optimize the biological activity of derivatives stemming from this core structure. This aligns with the growing popularity of in silico drug design as a search topic among pharmaceutical professionals.

Supply chain considerations for 1355730-04-9 have gained attention recently, with manufacturers focusing on reliable synthesis routes and quality assurance protocols. These aspects frequently appear in procurement-related searches, reflecting the compound's transition from research-scale to potential commercial-scale applications. The development of robust synthetic pathways remains an active area of investigation, particularly for maintaining consistent isomeric purity in large-scale production.

In conclusion, 1-5-bromo-4-(difluoromethyl)pyridin-3-ylethan-1-one represents a compelling case study in modern heterocyclic chemistry. Its multifaceted applications span from fundamental research to potential therapeutic development, capturing the interest of diverse scientific communities. As research continues to uncover new applications for this versatile building block, its importance in both academic and industrial settings is likely to grow, solidifying its position as a valuable tool in contemporary chemical synthesis.